![molecular formula C12H12N2O3 B5221213 N-allyl-3-(4-nitrophenyl)acrylamide](/img/structure/B5221213.png)
N-allyl-3-(4-nitrophenyl)acrylamide
Overview
Description
N-allyl-3-(4-nitrophenyl)acrylamide is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 232.08479225 g/mol and the complexity rating of the compound is 312. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- N-allyl-3-(4-nitrophenyl)acrylamide has been synthesized and characterized, combining experimental techniques like Fourier Transform Infrared and Nuclear Magnetic Resonance spectroscopy with theoretical methods like Density Functional Theory. These techniques are essential for understanding the molecular structure and reactivity of this compound (Tanış, Çankaya, & Yalçın, 2019).
Corrosion Inhibition
- This compound has been explored as a potential corrosion inhibitor, particularly for copper in nitric acid solutions. Research indicates that acrylamide derivatives like this compound show promising results in protecting metals from corrosion, which is valuable in various industrial applications (Abu-Rayyan et al., 2022).
Environmental Applications
- In environmental science, derivatives of acrylamide, such as N-Allylsuccinamic acid, have been used to create hydrogels for effective absorption of pollutants like Cr3+ and 4-Nitrophenol from aqueous media. These applications demonstrate the potential of this compound in environmental cleanup and sustainability efforts (Ozay, 2014).
Catalysis
- This compound and similar compounds have been investigated for their catalytic behavior, especially in the hydrogenation of 4-nitrophenol. These studies contribute to the understanding of catalysis in chemical processes, which is fundamental in various industrial and research applications (Jiang et al., 2021).
Biomedical Research
- Research has also explored the use of this compound in biomedical applications, particularly in drug delivery systems and as a component in hydrogels for biological applications. These studies highlight the compound's versatility and potential in medical and pharmaceutical sciences (Cooperstein & Canavan, 2010).
Oil Recovery
- In the oil industry, acrylamide derivatives have been used to enhance oil recovery. This application is crucial in improving the efficiency of oil extraction processes, making it a significant area of research for energy resources (Liu et al., 2013).
Properties
IUPAC Name |
(E)-3-(4-nitrophenyl)-N-prop-2-enylprop-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-2-9-13-12(15)8-5-10-3-6-11(7-4-10)14(16)17/h2-8H,1,9H2,(H,13,15)/b8-5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCLYHEWJGVNZRC-VMPITWQZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C=CC1=CC=C(C=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCNC(=O)/C=C/C1=CC=C(C=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.